Cas no 69813-38-3 (1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-)

• Product Name: 1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
• CAS No: 69813-38-3
• MF: C₁₀H₁₁O₂P
• MW: 194.166903734207
• CID: 391288
• PubChem ID: 13124171
• Update Time: 2025-04-19

1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphepin, 4,7-dihydro-2-phenyl-
• 2-phenyl-4,7-dihydro-1,3,2-dioxaphosphepine
• 2-Phenyl-4,7-dihydro-2H-1,3,2-dioxaphosphepine
• DTXSID70519811
• 69813-38-3

• Inchi： 1S/C10H11O2P/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-13/h1-7H,8-9H2
• InChI Key： JBWWUJZYLLXLKR-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)OCC=CCO1

Computed Properties

• Exact Mass: 194.04973
• Monoisotopic Mass: 194.04966659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46